Cas no 1806463-89-7 (2-Mercapto-5-nitrophenylhydrazine)

• Product Name: 2-Mercapto-5-nitrophenylhydrazine
• CAS No: 1806463-89-7
• MF: C₆H₇N₃O₂S
• MW: 185.203679323196
• CID: 4934340
• Update Time: 2025-06-10

2-Mercapto-5-nitrophenylhydrazine Chemical and Physical Properties

Names and Identifiers

• 2-Mercapto-5-nitrophenylhydrazine

• Inchi： 1S/C6H7N3O2S/c7-8-5-3-4(9(10)11)1-2-6(5)12/h1-3,8,12H,7H2
• InChI Key： QWUGNIGFMYIOCN-UHFFFAOYSA-N
• SMILES： SC1=CC=C(C=C1NN)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 173
• XLogP3: 1.2
• Topological Polar Surface Area: 84.9

Additional information on 2-Mercapto-5-nitrophenylhydrazine

Comprehensive Analysis of 2-Mercapto-5-nitrophenylhydrazine (CAS No. 1806463-89-7): Properties, Applications, and Industry Insights

The compound 2-Mercapto-5-nitrophenylhydrazine (CAS No. 1806463-89-7) is a specialized nitrophenylhydrazine derivative with significant relevance in organic synthesis and material science. Characterized by its unique thiol (-SH) and nitro (-NO₂) functional groups, this molecule serves as a versatile intermediate for constructing complex heterocyclic frameworks. Its molecular structure, C₆H₇N₃O₂S, enables selective reactivity in cross-coupling reactions, making it valuable for pharmaceutical and agrochemical research.

Recent advancements in green chemistry have spurred interest in sulfur-containing compounds like 2-Mercapto-5-nitrophenylhydrazine. Researchers are exploring its role in catalysis and bioconjugation, particularly for developing fluorescent probes and chelation agents. A 2023 study highlighted its potential in metal-ion detection systems, addressing environmental monitoring needs—a hot topic aligned with global sustainability goals.

From an industrial perspective, demand for nitrophenylhydrazine derivatives has grown due to their utility in dye synthesis and polymer stabilization. The electron-withdrawing nitro group enhances stability, while the hydrazine moiety facilitates condensation reactions. This dual functionality positions CAS No. 1806463-89-7 as a candidate for high-performance coatings and electronic materials.

Analytical characterization of 2-Mercapto-5-nitrophenylhydrazine typically involves HPLC-MS and NMR spectroscopy. Its UV-Vis absorption peak near 320 nm makes it suitable for photochemical studies, a trending area in renewable energy research. Users frequently search for "synthesis protocol for nitrophenylhydrazine derivatives" or "applications of thiol-functionalized aromatics," reflecting market interest.

Storage recommendations emphasize protection from oxidation and moisture, with inert atmosphere packaging being optimal. Regulatory compliance follows standard REACH guidelines, though specific handling data remains scarce—a gap often queried in chemical safety databases. Future research may explore its biomedical potential, particularly in enzyme inhibition studies.

In summary, 2-Mercapto-5-nitrophenylhydrazine exemplifies the convergence of structural complexity and functional adaptability. Its alignment with circular economy principles—through recoverable catalysis and minimal waste pathways—ensures enduring scientific and industrial relevance.